Cas no 860781-99-3 (3-(3,4-dimethylphenyl)propan-1-amine hydrochloride)

• Product Name: 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride
• CAS No: 860781-99-3
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD34186703
• CID: 5685944
• PubChem ID: 69331083
• Update Time: 2025-10-31

3-(3,4-dimethylphenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)propylamine hydrochloride
• NIGNKDRAYQJOJA-UHFFFAOYSA-N
• 860781-99-3
• 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride
• EN300-24802847
• SCHEMBL5146884
• 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride

• MDL： MFCD34186703
• Inchi： 1S/C11H17N.ClH/c1-9-5-6-11(4-3-7-12)8-10(9)2;/h5-6,8H,3-4,7,12H2,1-2H3;1H
• InChI Key： NIGNKDRAYQJOJA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=C(C)C=1)CCN.Cl

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride

Introduction to 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride (CAS No. 860781-99-3)

3-(3,4-dimethylphenyl)propan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 860781-99-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and has garnered attention due to its structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride consists of a propylamine chain substituted with a 3,4-dimethylphenyl group. This aromatic ring system contributes to the compound's lipophilicity and interactability with biological targets. The presence of two methyl groups at the 3 and 4 positions of the phenyl ring further influences its electronic properties and potential binding affinities with enzymes or receptors.

In recent years, there has been growing interest in amine derivatives as scaffolds for drug discovery. The unique combination of structural features in 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride makes it a promising candidate for further investigation. Researchers have been exploring its potential in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammation-related conditions.

One of the most compelling aspects of this compound is its potential role as a precursor in the synthesis of more complex molecules. For instance, it can be used to develop novel agonists or antagonists targeting specific neurotransmitter receptors. The dimethylphenyl group, in particular, has been shown to modulate receptor binding affinity and selectivity, which is crucial for achieving desired pharmacological effects while minimizing side effects.

Recent studies have highlighted the importance of amine derivatives in the development of kinase inhibitors, which are widely used in oncology treatments. The structural motif present in 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride shares similarities with known kinase inhibitors, suggesting that it could be a valuable starting point for designing new therapeutic agents. Additionally, its hydrochloride salt form provides a stable and soluble compound that can be easily handled in synthetic and analytical procedures.

The synthesis of 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The process often includes functional group transformations such as alkylation and salt formation. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These synthetic strategies are critical for producing high-quality material suitable for further biological evaluation.

In terms of biological activity, preliminary investigations have suggested that 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride may exhibit properties relevant to therapeutic intervention. For example, its structural similarity to known psychoactive compounds has prompted research into its potential effects on serotonin or dopamine receptors. However, more comprehensive studies are needed to fully elucidate its pharmacological profile and mechanism of action.

The compound's stability under various storage conditions is another important consideration. The hydrochloride form ensures that 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride remains stable over time when stored properly at controlled temperatures away from moisture. This stability is essential for maintaining the integrity of the sample during long-term experiments or when used as an intermediate in multi-step syntheses.

From an industrial perspective, the production scalability of 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride is a key factor for its commercial viability. Manufacturers must ensure that the synthesis process is efficient enough to meet demand while adhering to stringent quality control measures. Advances in green chemistry principles have also influenced modern synthetic routes to reduce waste and improve sustainability.

The regulatory landscape for pharmaceutical intermediates like 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride is another critical aspect that researchers and manufacturers must navigate. Compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) ensures that the compound can be safely used in drug development pipelines. Documentation of synthesis routes, impurity profiles, and toxicological data are all essential components of this regulatory process.

In conclusion, 3-(3,4-dimethylphenyl)propan-1-amine hydrochloride (CAS No. 860781-99-3) represents a fascinating compound with diverse applications in pharmaceutical research and drug development. Its unique structural features make it a valuable building block for synthesizing novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly important role in future medical advancements.